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Compound of Interest

Compound Name: Foliamenthic acid

Cat. No.: B021783 Get Quote

Disclaimer: The following document is a technical summary based on publicly available

information regarding "Foliamenthic acid." This compound is a naturally occurring

monoterpenoid. The experimental data, protocols, and pathways described herein are based

on existing research findings.

Introduction
Foliamenthic acid is a monoterpenoid that has been isolated from various plant species,

including Anarrhinum pedatum and Scutellaria goulimyi.[1][2] As a member of the iridoid class

of compounds, it is of interest to researchers for its potential biological activities. This document

provides a detailed overview of the preliminary research findings related to Foliamenthic acid,

with a focus on its potential antiangiogenic and antimalarial properties.

Quantitative Data Presentation
Preliminary research has explored the bioactivity of Foliamenthic acid and related

compounds. The following tables summarize key quantitative data from these initial studies.

Table 1: In Silico Analysis of Bioactive Compounds from Zingiberaceae as Potential

Plasmodium falciparum Lactate Dehydrogenase (PfLDH) Inhibitors
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Compound Binding Energy (kcal/mol) Interacting Residues

Sulcanal -8.1 Not specified

Quercetin Not specified Asn140, His195

Shogasulfonic acid C -7.7
His195, Phe100, Asn140,

Asp143, Met325

Galanal A Not specified Not specified

Naringenin Not specified Not specified

Data from an in silico screening study of compounds from the Zingiberaceae family, which

includes Foliamenthic acid, against a key malarial enzyme.[3]

Table 2: Antiangiogenic Activity of Compounds Isolated from Anarrhinum pedatum

Compound
Inhibition of Blood Vessel
Growth (%)

p-value

Compound 9 72.72 < 0.05

Compound 15 77.38 < 0.05

Compound 19 79.82 < 0.05

Compound 14 81 < 0.05

Compound 13 48.33 < 0.01

Compound 18 56.98 < 0.01

This table presents the antiangiogenic effects of various compounds isolated from Anarrhinum

pedatum, the plant source of Foliamenthic acid.[1]

Experimental Protocols
The following are detailed methodologies for key experiments cited in the preliminary research

of compounds related to Foliamenthic acid.
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In Silico Screening and Molecular Dynamics Simulation

This protocol was employed to identify potential anti-malarial agents from the Zingiberaceae

plant family by targeting the Plasmodium falciparum Lactate Dehydrogenase (PfLDH) enzyme.

[3]

Ligand and Protein Preparation: Three-dimensional structures of bioactive compounds from

Zingiberaceae, including Foliamenthic acid, were obtained from the PubChem database.

The crystal structure of PfLDH was retrieved from the Protein Data Bank.

Molecular Docking: Molecular docking simulations were performed to predict the binding

affinity and interaction between the compounds and the active site of PfLDH.

Molecular Dynamics Simulation: The stability of the ligand-protein complexes was evaluated

through molecular dynamics simulations.

Data Analysis: Binding energies and interacting residues were analyzed to identify the most

promising inhibitor candidates.

Zebrafish Endogenous Alkaline Phosphatase (EAP) Assay for Antiangiogenic Activity

This in vivo assay was utilized to evaluate the antiangiogenic effects of compounds isolated

from Anarrhinum pedatum.[1]

Zebrafish Embryo Maintenance: Zebrafish embryos were maintained in standard conditions.

Compound Treatment: Embryos at the appropriate developmental stage were treated with

the isolated compounds, including Foliamenthic acid, at various concentrations.

EAP Staining: After the treatment period, an endogenous alkaline phosphatase staining was

performed to visualize the developing blood vessels.

Quantification of Angiogenesis: The extent of blood vessel growth was quantified and

compared between treated and control groups.

Statistical Analysis: Statistical tests were used to determine the significance of the observed

antiangiogenic effects.
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Mandatory Visualization
Signaling Pathway and Experimental Workflow Diagrams

The following diagrams, created using the DOT language, illustrate a proposed signaling

pathway and a typical experimental workflow relevant to the preliminary research on

Foliamenthic acid.

Proposed Anti-Malarial Mechanism of Foliamenthic Acid

Foliamenthic acid PfLDH EnzymeInhibits GlycolysisRequired for Parasite Energy ProductionLeads to Parasite Growth InhibitionDisruption leads to

Click to download full resolution via product page

Proposed inhibitory action of Foliamenthic acid on a key malarial enzyme.
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Experimental Workflow for Antiangiogenic Screening

Plant Material (Anarrhinum pedatum)

Compound Isolation

Foliamenthic acid & other compounds

Zebrafish Embryo Assay

Data Analysis

Identification of Antiangiogenic Agents

Click to download full resolution via product page

Workflow for identifying antiangiogenic compounds from natural sources.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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